Cas no 2104207-65-8 (Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate)

• Product Name: Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate
• CAS No: 2104207-65-8
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• CID: 4710965
• Update Time: 2025-07-23

Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(4-fluorophenyl)cyclobutyl)acetate
• Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate

• Inchi： 1S/C14H17FO2/c1-2-17-14(16)9-10-7-12(8-10)11-3-5-13(15)6-4-11/h3-6,10,12H,2,7-9H2,1H3
• InChI Key： MFNWTIWDYXODJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(CC(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate

Research Brief on Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate (CAS: 2104207-65-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate (CAS: 2104207-65-8) is a cyclobutane-derived compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This ester derivative, featuring a fluorophenyl moiety, exhibits structural characteristics that make it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a compound of significant interest in medicinal chemistry.

The synthesis of Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate typically involves cycloaddition reactions or ring-closing strategies to construct the cyclobutane core, followed by functionalization with the fluorophenyl group and esterification. Advances in catalytic methods, such as photoredox catalysis or transition metal-catalyzed reactions, have improved the efficiency and selectivity of its production. These synthetic innovations are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

Recent pharmacological investigations have highlighted the compound's potential as a scaffold for targeting central nervous system (CNS) disorders and inflammatory diseases. Molecular docking studies suggest that the fluorophenyl-cyclobutylacetate moiety can interact with key protein targets, such as G-protein-coupled receptors (GPCRs) or enzymes involved in neurotransmitter regulation. Preliminary in vitro assays have demonstrated moderate inhibitory activity against specific inflammatory markers, though further optimization is required to enhance potency and selectivity.

In addition to its therapeutic potential, Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate has been explored in prodrug design. Its ester group offers a site for enzymatic cleavage, enabling controlled release of active metabolites. This property is particularly valuable in improving the pharmacokinetic profiles of drug candidates, addressing challenges such as poor bioavailability or rapid metabolism. Researchers are also investigating its utility in chemical biology probes to study protein-ligand interactions or cellular pathways.

Despite these promising developments, challenges remain in optimizing the compound's ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Current efforts focus on structural modifications to reduce potential off-target effects and improve metabolic stability. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of findings into preclinical candidates.

In conclusion, Ethyl 2-[3-(4-fluorophenyl)cyclobutyl]acetate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and adaptable functionality underscore its value as a building block for next-generation therapeutics. Continued research will likely uncover new applications and refine its role in addressing unmet medical needs.